Cas no 88349-82-0 (Propanamide, N-(2-hydroxyethyl)-N-methyl-2-(8-quinolinyloxy)-)

• Product name: Propanamide, N-(2-hydroxyethyl)-N-methyl-2-(8-quinolinyloxy)-
• CAS No: 88349-82-0
• MF: C₁₅H₁₈N₂O₃
• MW: 274.315023899078
• CID: 636014
• PubChem ID: 53999021

Propanamide, N-(2-hydroxyethyl)-N-methyl-2-(8-quinolinyloxy)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(2-hydroxyethyl)-N-methyl-2-(8-quinolinyloxy)-
• N-(2-hydroxyethyl)-N-methyl-2-quinolin-8-yloxypropanamide
• N-(2-Hydroxyethyl)-N-methyl-2-[(quinolin-8-yl)oxy]propanamide
• DTXSID50708266
• SCHEMBL9870666
• 88349-82-0

• Inchi： InChI=1S/C15H18N2O3/c1-11(15(19)17(2)9-10-18)20-13-7-3-5-12-6-4-8-16-14(12)13/h3-8,11,18H,9-10H2,1-2H3
• InChI Key： KKELXJZBTXMUFV-UHFFFAOYSA-N
• SMILES： CC(C(=O)N(C)CCO)OC1=CC=CC2=C1N=CC=C2

Computed Properties

• Exact Mass: 274.13174244g/mol
• Monoisotopic Mass: 274.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7Ų